Cas no 627-12-3 (Carbamic Acid Propyl Ester)

• Product Name: Carbamic Acid Propyl Ester
• CAS No: 627-12-3
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD00047879
• CID: 511050
• PubChem ID: 12306
• Update Time: 2025-04-19

Carbamic Acid Propyl Ester Chemical and Physical Properties

Names and Identifiers

• Propyl carbamate
• N-Propylcarbamate
• Carbamic Acid Propyl Ester
• n-Propyl carbamate
• Propyl urethane
• Carbamic acid, propyl ester
• Propylester kyseliny karbaminove
• TOL3EUA03Q
• Propylester kyseliny karbaminove [Czech]
• propyl aminooate
• YNTOKMNHRPSGFU-UHFFFAOYSA-N
• O-propylcarbamate
• WLN: ZVO3
• NSC4855
• SBB
• EN300-6474390
• EINECS 210-984-5
• DS-4558
• CHEMBL3276739
• SCHEMBL41800
• SY114484
• BRN 1743059
• NS00035140
• N-PROPYL CARBAMATE [IARC]
• N-PROPYL CARBAMATE (IARC)
• NSC-4855
• CS-W019060
• Z1198148877
• NSC 4855
• 627-12-3
• 4-03-00-00052 (Beilstein Handbook Reference)
• AI3-28287
• PROPYLCARBAMATE, N-
• C19514
• F16337
• MFCD00047879
• Propylcarbamate
• UNII-TOL3EUA03Q
• DB-054256
• DTXSID7060833
• HSDB 2588
• DTXCID3043491
• PROPYL CARBAMATE [HSDB]
• CHEBI:82526
• CCRIS 538
• AKOS006227860
• Q27156042

• MDL： MFCD00047879
• Inchi： 1S/C4H9NO2/c1-2-3-7-4(5)6/h2-3H2,1H3,(H2,5,6)
• InChI Key： YNTOKMNHRPSGFU-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CCC
• BRN： 1743059

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 0.9809 (estimate)
• Melting Point: 61-63 °C(lit.)
• Boiling Point: 195.6°C at 760 mmHg
• Refractive Index: 1.4228 (estimate)
• PSA: 52.32000
• LogP: 1.19200

Carbamic Acid Propyl Ester Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• RTECS：FD0875000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives